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Compound of Interest

Compound Name: Basaljel

Cat. No.: B082648 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of all laboratory materials is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE) required for handling Basaljel, which

contains the active ingredient aluminum carbonate, and outlines the appropriate procedures for

its disposal. Adherence to these guidelines is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Personal Protective Equipment (PPE) for Handling
Basaljel
When working with Basaljel (aluminum carbonate) in a laboratory setting, the use of

appropriate personal protective equipment is essential to minimize exposure and prevent

potential health hazards. The following table summarizes the recommended PPE based on

Safety Data Sheet (SDS) information.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or goggles

Should be worn at all times to

protect against splashes or

airborne particles. A face

shield may be necessary for

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for handling Basaljel

under normal laboratory

conditions. Gloves should be

inspected before use and

changed regularly.

Body Protection
Laboratory coat or long-

sleeved clothing

A lab coat should be worn to

protect the skin and clothing

from contamination. For larger

scale operations, chemical-

resistant coveralls may be

appropriate.

Respiratory Protection
Not generally required under

normal use

In situations where dust may

be generated, a NIOSH-

approved particulate respirator

should be used to avoid

inhalation.

Operational Workflow for Safe Handling and
Disposal of Basaljel
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of Basaljel in a laboratory setting. This workflow is designed to guide personnel

through the necessary steps to ensure safety and proper waste management.
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Handling Procedure

Disposal Plan

Household Trash Disposal Take-Back Program

Preparation
Don appropriate PPE

Handling Basaljel
Use in a well-ventilated area

Post-Handling Cleanup
Clean work surfaces and remove PPE

Assess Waste
Determine if Basaljel is unused or expired

Mix with Undesirable Substance
(e.g., coffee grounds, cat litter)

Unused/Expired Product

Locate a Drug Take-Back Site
(e.g., pharmacy, police station)

Preferred Method

Place in a Sealed Container
(e.g., resealable bag, empty can)

Dispose of in Household Trash

Transport to Collection Site

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Basaljel.
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Disposal Plan for Basaljel
Proper disposal of unused or expired Basaljel is critical to prevent environmental

contamination and accidental ingestion. As Basaljel is considered a non-hazardous

pharmaceutical, it should not be flushed down the toilet or poured down the drain.[1][2] The

following disposal options are recommended:

Drug Take-Back Programs: The most environmentally sound method for disposing of

unwanted medicines is to use a drug take-back program.[3][4] These programs are often

available at local pharmacies, police stations, or through community hazardous waste

collection events.[1][3]

Household Trash Disposal: If a take-back program is not accessible, Basaljel can be

disposed of in the household trash with the following precautions:[4]

Remove the medication from its original container.

Mix the Basaljel with an unpalatable substance such as used coffee grounds, dirt, or cat

litter.[4] This makes the mixture less appealing to children and animals.

Place the mixture in a sealed container, such as a resealable plastic bag or an empty can,

to prevent leakage.[4]

Dispose of the sealed container in the household trash.

Before discarding the original container, remove or obscure all personal information from

the prescription label to protect your privacy.[4][5]

For disposal of larger quantities from a research or industrial setting, it is recommended to

consult with a licensed biomedical waste disposal company to ensure compliance with all local,

state, and federal regulations.[6] These facilities are equipped to handle and incinerate

pharmaceutical waste in an environmentally responsible manner.[6][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

